3-Bromo-5-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole
Overview
Description
3-Bromo-5-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-1,2,4-triazole (BMTPT) is a heterocyclic organic compound that has been studied for its potential applications in a variety of scientific research fields. BMTPT is a multi-functional compound that has been used as a building block for the synthesis of various organic compounds, as well as a drug delivery system. BMTPT is an important tool in the field of medicinal chemistry and drug design, and has been used in the study of various biological processes.
Scientific Research Applications
Chemical Synthesis and Modification
Researchers synthesized and characterized N'-((E)-5-methoxy-2-((1-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-4,5-dihydro-1H-1,2,3-triazol-4-yl)methoxy) benzylidene)-4-methyl-1,2,3-thiadiazole-5-carbohydrazide. This molecule, involving complex chemical synthesis, used D-glucose and concepts of click chemistry. The synthesis included steps like the production of propargyl ether, click reaction in the presence of Cu(II) catalyst, and further reactions for structure modification. The final structure was confirmed using FTIR, H1NMR, and C13 NMR methods (Mohammed et al., 2020).
Heterocyclic Compound Synthesis
Pyrazole and 1,2,4-triazole derivatives were synthesized due to their significant role in modern medicine and pharmacy. These derivatives have substantial pharmacological potential and are attractive for chemical modification. The synthesis involved forming 3-(5-(4-methoxyphenyl)pyrazol-3-yl)-6-R-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles, highlighting the structural combination of heterocycles to potentially interact with various biological targets. The compounds' structures were confirmed through NMR and infrared spectra (Fedotov et al., 2022).
Antibacterial Activity
The synthesis of 3-(5-methylisoxazol-3-yl)-1,2,4-triazolo[3,4-b]-1,3,4-thiadiazine derivatives was reported, along with their antibacterial activities. These compounds are condensed products that underwent evaluation for their effectiveness against bacterial strains (Hui et al., 2010).
Antifungal and Antimicrobial Potentials
The study synthesized and evaluated a series of novel pyrane glycosides for their antibacterial and antifungal activities. The chemical structures of the compounds were elucidated, and their efficacy against various strains was assessed (Srinivas et al., 2020). Another study synthesized novel D-glucose-derived benzyl and alkyl 1,2,3-triazoles and evaluated them for in vitro antibacterial and antifungal activities. Notably, one of the compounds showed excellent antifungal activity against Aspergillus fumigatus and broad inhibitory efficacy against tested bacterial strains (Wei et al., 2011).
Anticancer Activity
The synthesis of 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives was conducted, and some of these compounds were screened for their anticancer activity against a panel of 60 cell lines derived from various cancer types. The study involved detailed synthesis steps and a screening process to determine the compounds' efficacy (Bekircan et al., 2008).
properties
IUPAC Name |
3-bromo-5-methoxy-1-(oxan-2-yl)-1,2,4-triazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12BrN3O2/c1-13-8-10-7(9)11-12(8)6-4-2-3-5-14-6/h6H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSIHQJSSRUNKKX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NN1C2CCCCO2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12BrN3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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